Cas no 2243-98-3 (1-Undecyne)

• Product Name: 1-Undecyne
• CAS No: 2243-98-3
• MF: C₁₁H₂₀
• MW: 152.276503562927
• MDL: MFCD00015063
• CID: 84209
• PubChem ID: 75249
• Update Time: 2025-04-18

1-Undecyne Chemical and Physical Properties

Names and Identifiers

• undec-1-yne
• Undecyne
• 1-Undecyne
• 1-C11H20
• n-Nonyl-acetylen
• Nonylacetylen
• Rutylidene
• NSC 87633
• Y07U3Q24US
• YVSFLVNWJIEJRV-UHFFFAOYSA-N
• NSC87633
• 1-Undecyne, AldrichCPR
• NCIOpen2_001194
• SBB009004
• AB1011921
• U0033
• ?1-UNDECYNE
• UNII-Y07U3Q24US
• CHEBI:87545
• AKOS006230421
• NSC-87633
• Q27159718
• EN300-124916
• CS-0206842
• EINECS 218-825-1
• AS-56253
• CAA24398
• MFCD00015063
• NS00027182
• 2243-98-3
• DTXSID8062288
• FT-0608328
• 102681-76-5
• D92754
• NSC 87633;
• DTXCID9036694
• SY049647

• MDL： MFCD00015063
• Inchi： 1S/C11H20/c1-3-5-7-9-11-10-8-6-4-2/h1H,4-11H2,2H3
• InChI Key： YVSFLVNWJIEJRV-UHFFFAOYSA-N
• SMILES： C(CCCC)CCCCC#C
• BRN： 1740043

Computed Properties

• Exact Mass: 152.15700
• Monoisotopic Mass: 152.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.8024 g/cm3 (13 ºC)
• Melting Point: -17.7 ºC
• Boiling Point: 195°C
• Flash Point: 65.2±1.4 ºC,
• Refractive Index: 1.4328 (20 ºC)
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• Water Partition Coefficient: Miscible with acetone, ether, ethanol and benzene. Slightly miscible with water.
• PSA: 0.00000
• LogP: 3.76030
• Solubility: Unable or difficult to mix
• Vapor Pressure: 1.6±0.2 mmHg at 25°C

1-Undecyne Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H227-H304
• Warning Statement： P210-P280-P301+P310+P331-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：3295
• Hazard Category Code： 10-53-36
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R10
• Storage Condition：Store at 4°C,-4At ℃Store…Better

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